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Introduction

TASP0390325 is a potent and selective antagonist of the arginine vasopressin receptor 1B
(V1B). The V1B receptor, predominantly expressed in the anterior pituitary and various brain
regions, plays a crucial role in regulating the hypothalamic-pituitary-adrenal (HPA) axis, stress
responses, and emotional behaviors.[1][2] Dysregulation of the V1B receptor system has been
implicated in the pathophysiology of depression and anxiety disorders, making it a compelling
target for novel therapeutic interventions. This document provides a comprehensive overview
of the in vitro pharmacological characterization of TASP0390325, detailing its binding affinity,
functional antagonism, and the underlying signaling pathways.

Core Data Summary

The in vitro activity of TASP0390325 has been quantified through radioligand binding assays
and functional assessments of intracellular calcium mobilization. These data highlight its high
affinity and potent antagonist properties at the V1B receptor.
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Table 1: Radioligand Binding Affinity of TASP0390325 for
V1B Receptors

Target Species Radioligand Assay Type IC50 (nM) Reference
V1B Human Competition
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Receptor (recombinant) Binding

Rat (anterior N
V1B Competition

pituitary [BH]-AVP o 2.22 [3]
Receptor Binding

membranes)

Monkey N
V1B o Competition

(pituitary 11C-TASP699 o 2.16 [3]
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slices)

ble 2: ional : ity of TASP0390325
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Assay Cell Type Agonist IC50 (nM) Reference
Response
) Increase in
Calcium N )
o Not Specified 2.5 nM AVP intracellular 20.2 [3]
Mobilization Cart
a

Signaling Pathways
V1B Receptor Signaling Cascade

The V1B receptor is a G protein-coupled receptor (GPCR) that primarily signals through the
Gq/11 protein pathway.[4][5] Upon agonist binding, such as arginine vasopressin (AVP), the
receptor undergoes a conformational change, leading to the activation of phospholipase C
(PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second
messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its
receptors on the endoplasmic reticulum, triggering the release of stored calcium into the
cytoplasm. This increase in intracellular calcium concentration mediates various downstream
cellular responses, including the release of adrenocorticotropic hormone (ACTH) from the
anterior pituitary.[4][6] TASP0390325, as a V1B receptor antagonist, blocks the initial step of
this cascade by preventing AVP from binding to the receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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